3-[(2,3-Dihydro-benzo[1,4]dioxine-2-carbonyl)-methyl-amino]-piperidine-1-carboxylic acid tert-butyl ester

• IUPAC Name: tert-butyl 3-[2,3-dihydro-1,4-benzodioxine-3-carbonyl(methyl)amino]piperidine-1-carboxylate
• InChI: InChI=1S/C20H28N2O5/c1-20(2,3)27-19(24)22-11-7-8-14(12-22)21(4)18(23)17-13-25-15-9-5-6-10-16(15)26-17/h5-6,9-10,14,17H,7-8,11-13H2,1-4H3
• InChI Key: YYXPLXZRAIALIV-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)OC(=O)N1CCCC(C1)N(C)C(=O)C2COC3=CC=CC=C3O2
• Molecular Formula: C20H28N2O5
• Molecular Weight: 376.4 g/mol

Description

This compound, identified by CAS 1353965-59-9 (), is a piperidine derivative featuring a tert-butyl carbamate group and a 2,3-dihydrobenzo[1,4]dioxine-2-carbonyl moiety linked via a methyl-amino substituent. Its molecular formula is C₂₀H₂₈N₂O₅, with a molecular weight of 376.45 g/mol (). Synonyms include tert-butyl 3-(N-methyl-2,3-dihydrobenzo[b][1,4]dioxine-2-carboxamido)piperidine-1-carboxylate (). The tert-butyl group enhances steric protection of the carbamate, while the benzo[1,4]dioxine ring contributes to aromatic interactions in biological systems.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 3-[(2,3-Dihydro-benzo[1,4]dioxine-2-carbonyl)-methyl-amino]-piperidine-1-carboxylic acid tert-butyl ester typically involves multiple steps, starting from readily available precursors. The key steps include:

Formation of the benzo[1,4]dioxine moiety: This can be achieved through the cyclization of appropriate dihydroxybenzene derivatives under acidic conditions.

Attachment of the piperidine ring: This step involves the reaction of the benzo[1,4]dioxine derivative with a piperidine derivative, often using a coupling reagent such as EDCI (1-ethyl-3-(3-dimethylaminopropyl)carbodiimide) in the presence of a base like triethylamine.

Introduction of the tert-butyl ester group: This can be accomplished by esterification of the carboxylic acid group with tert-butyl alcohol in the presence of an acid catalyst like sulfuric acid.

Industrial Production Methods

Industrial production of this compound would likely involve optimization of the above synthetic routes to ensure high yield and purity. This could include the use of continuous flow reactors for better control of reaction conditions and scaling up the process to meet industrial demands.

Chemical Reactions Analysis

Types of Reactions

3-[(2,3-Dihydro-benzo[1,4]dioxine-2-carbonyl)-methyl-amino]-piperidine-1-carboxylic acid tert-butyl ester can undergo various chemical reactions, including:

Oxidation: The benzo[1,4]dioxine moiety can be oxidized to form quinone derivatives.

Reduction: The carbonyl group can be reduced to form alcohol derivatives.

Substitution: The amino group can participate in nucleophilic substitution reactions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) or sodium borohydride (NaBH4) are typically used.

Substitution: Reagents like alkyl halides or acyl chlorides can be used for substitution reactions.

Major Products

Oxidation: Quinone derivatives.

Reduction: Alcohol derivatives.

Substitution: Various substituted amines or amides.

Scientific Research Applications

Medicinal Chemistry

The compound has been investigated for its potential as a pharmaceutical agent due to its ability to modulate biological pathways. Research indicates that derivatives of this compound can exhibit activity against various diseases, including cancer and neurodegenerative disorders.

• Anticancer Activity : Studies have shown that compounds similar to 3-[(2,3-Dihydro-benzo[1,4]dioxine-2-carbonyl)-methyl-amino]-piperidine derivatives can inhibit tumor growth by targeting specific signaling pathways involved in cell proliferation and survival. For instance, the inhibition of the PI3K/Akt pathway has been linked to reduced cancer cell viability.

Neuropharmacology

The compound's piperidine structure is significant in neuropharmacological applications. It has been explored for its potential effects on neurotransmitter systems, particularly in modulating serotonin and dopamine receptors.

• Potential Antidepressant Effects : Research suggests that modifications of this compound may lead to novel antidepressants by enhancing serotonergic activity, providing a new avenue for treating mood disorders.

Synthetic Chemistry

This compound serves as a precursor for synthesizing other biologically active molecules. Its functional groups allow for further chemical modifications, leading to the development of new therapeutic agents.

• Synthesis of Targeted Compounds : The tert-butyl ester group can be hydrolyzed or modified to yield compounds with enhanced solubility or bioavailability, which is crucial in drug formulation.

Case Study 1: Anticancer Properties

In a study published in a peer-reviewed journal, researchers synthesized several derivatives based on the piperidine framework of this compound. They tested these derivatives against various cancer cell lines and found that certain modifications significantly increased cytotoxicity compared to the parent compound. The study highlighted the importance of structural variations in enhancing therapeutic efficacy .

Case Study 2: Neuropharmacological Effects

Another research project focused on the neuropharmacological properties of similar compounds. The study demonstrated that certain derivatives exhibited selective serotonin reuptake inhibition (SSRI) activity, suggesting potential use in treating depression and anxiety disorders. This finding underscores the relevance of this compound's structure in influencing neurochemical pathways .

Mechanism of Action

The mechanism of action of 3-[(2,3-Dihydro-benzo[1,4]dioxine-2-carbonyl)-methyl-amino]-piperidine-1-carboxylic acid tert-butyl ester involves its interaction with specific molecular targets, such as enzymes or receptors. The compound may inhibit enzyme activity by binding to the active site or modulate receptor function by acting as an agonist or antagonist. The exact pathways and molecular targets depend on the specific application and biological context.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Structural Analogues

Key structural analogues are compared in Table 1 , highlighting variations in substituents and molecular properties.

Compound Name	Molecular Formula	Substituent Differences	Molecular Weight (g/mol)	Key Features
Target Compound (CAS 1353965-59-9)	C₂₀H₂₈N₂O₅	Methyl-amino group	376.45	N-methyl linkage to benzo[1,4]dioxine
4-[(2,3-Dihydro-benzo[1,4]dioxine-2-carbonyl)-amino]-piperidine-1-carboxylic acid tert-butyl ester (AKOS024463060)	C₁₉H₂₆N₂O₅	Amino group instead of methyl-amino	362.42	Direct amide linkage; potential for hydrogen bonding
(S)-3-(2,2-Dioxo-1,4-dihydro-2H-benzo[1,2,6]thiadiazin-3-yl)-piperidine-1-carboxylic acid tert-butyl ester	C₁₉H₂₄N₃O₄S	Thiadiazin ring replaces benzo[1,4]dioxine	398.48	Sulfur-containing heterocycle; altered electronic properties
3-Dimethylaminomethyl-4-methanesulfonyl-piperazine-1-carboxylic acid tert-butyl ester	C₁₄H₂₇N₃O₄S	Piperazine core; methanesulfonyl and dimethylamino groups	345.44	Sulfonyl group enhances polarity; tertiary amine for basic character

Key Observations :

• Replacement of benzo[1,4]dioxine with a thiadiazin ring () introduces sulfur atoms, likely affecting redox activity and binding affinity.

Computational Similarity and Bioactivity

• Tanimoto and Dice indices () quantify structural similarity between the target compound and known bioactive molecules. For instance, analogues with tert-butyl carbamates and aromatic heterocycles (e.g., ) may share similar target profiles.
• Bioactivity clustering () suggests that structural analogues could exhibit overlapping modes of action, such as kinase inhibition or GPCR modulation.

Biological Activity

The compound 3-[(2,3-Dihydro-benzo[1,4]dioxine-2-carbonyl)-methyl-amino]-piperidine-1-carboxylic acid tert-butyl ester is a derivative of piperidine that incorporates a benzo[dioxine] moiety. Its biological activity has garnered attention in pharmacological research, particularly regarding its potential as an alpha-2C adrenergic receptor antagonist and its implications in treating central nervous system disorders.

Chemical Structure and Properties

• Molecular Formula : C18H24N2O5
• Molecular Weight : 348.39 g/mol
• CAS Number : 1354025-31-2

The structure includes a piperidine ring substituted with a tert-butyl ester and a benzo[dioxine] carbonyl group, which may influence its pharmacokinetic properties and biological interactions.

Research indicates that compounds similar to 3-[(2,3-Dihydro-benzo[1,4]dioxine-2-carbonyl)-methyl-amino]-piperidine-1-carboxylic acid tert-butyl ester act primarily as alpha-2C antagonists. This mechanism is crucial for modulating neurotransmitter release in the central nervous system, potentially affecting conditions such as depression and anxiety disorders .

Pharmacological Effects

• Alpha-2C Adrenergic Receptor Antagonism :
  • The compound exhibits selective antagonism towards alpha-2C adrenergic receptors, which are implicated in various neurological processes .
  • This activity may lead to increased norepinephrine release, enhancing alertness and mood.
• Antitumor Activity :
  • Preliminary studies suggest that derivatives of this compound may possess antitumor properties. For instance, related compounds have shown efficacy in inhibiting tumor growth in preclinical models .
  • The presence of the benzo[dioxine] moiety is believed to contribute to this activity by interacting with specific cellular pathways involved in proliferation.
• Neuroprotective Effects :
  • Some studies have indicated potential neuroprotective effects against oxidative stress and excitotoxicity, which are critical in neurodegenerative diseases .

Study 1: Antidepressant-like Effects

A study evaluated the antidepressant-like effects of related piperidine derivatives in rodent models. The results demonstrated that these compounds significantly reduced immobility time in the forced swim test, suggesting potential antidepressant activity .

Study 2: Antitumor Efficacy

In vitro studies on cell lines (e.g., A431 and HepG2) showed that compounds with similar structures inhibited cell proliferation effectively. The IC50 values were comparable to established chemotherapeutic agents like doxorubicin .

Study 3: Neuropharmacological Assessment

Research assessing the neuropharmacological profile of piperidine derivatives indicated improvements in cognitive function and memory retention in animal models, highlighting their potential use in treating cognitive deficits associated with aging or neurodegenerative diseases .

Data Table: Summary of Biological Activities

Activity Type	Description	Reference
Alpha-2C Antagonism	Modulation of neurotransmitter release
Antitumor Activity	Inhibition of tumor growth in cell lines
Neuroprotective Effects	Protection against oxidative stress
Antidepressant-like Effects	Reduced immobility time in forced swim tests